Cas no 2229400-14-8 (2-(4-methoxy-2-methylphenyl)oxirane)

• Product Name: 2-(4-methoxy-2-methylphenyl)oxirane
• CAS No: 2229400-14-8
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 5820842
• PubChem ID: 165627795
• Update Time: 2025-10-22

2-(4-methoxy-2-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxy-2-methylphenyl)oxirane
• 2229400-14-8
• EN300-1766697

• Inchi： 1S/C10H12O2/c1-7-5-8(11-2)3-4-9(7)10-6-12-10/h3-5,10H,6H2,1-2H3
• InChI Key： VRSDICBJVCBKCF-UHFFFAOYSA-N
• SMILES： O1CC1C1C=CC(=CC=1C)OC

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.8Ų

Additional information on 2-(4-methoxy-2-methylphenyl)oxirane

Professional Introduction to Compound with CAS No. 2229400-14-8 and Product Name: 2-(4-methoxy-2-methylphenyl)oxirane

The compound with the CAS number 2229400-14-8 and the product name 2-(4-methoxy-2-methylphenyl)oxirane represents a significant area of interest in the field of chemical biology and pharmaceutical research. This oxirane derivative, characterized by its unique structural and electronic properties, has garnered attention for its potential applications in drug development and synthetic chemistry. The presence of both a methoxy group and a methyl group on the aromatic ring introduces specific steric and electronic effects that make this molecule a valuable candidate for further investigation.

In recent years, the exploration of heterocyclic compounds, particularly those containing oxygen-containing rings, has been a focal point in medicinal chemistry due to their diverse biological activities. 2-(4-methoxy-2-methylphenyl)oxirane belongs to this class of compounds, which are known for their role in various pharmacological processes. The oxirane ring, also known as an epoxide, is a highly reactive functional group that can participate in nucleophilic substitution reactions, making it a versatile intermediate in organic synthesis. The aromatic ring substituents further modulate the reactivity and selectivity of this compound, opening up numerous possibilities for its use in constructing more complex molecular architectures.

One of the most compelling aspects of 2-(4-methoxy-2-methylphenyl)oxirane is its potential as a building block in the synthesis of biologically active molecules. Researchers have been particularly interested in its ability to undergo ring-opening reactions with various nucleophiles, leading to the formation of new carbon-carbon bonds. This property is crucial in drug discovery, where the construction of complex scaffolds is often required to achieve desired pharmacological effects. The methoxy and methyl groups on the aromatic ring not only influence the electronic environment of the oxirane ring but also provide handles for further functionalization, allowing chemists to tailor the properties of the molecule to specific needs.

Recent studies have highlighted the importance of 2-(4-methoxy-2-methylphenyl)oxirane in the development of novel therapeutic agents. For instance, researchers have explored its use as an intermediate in the synthesis of kinase inhibitors, which are widely used to treat cancers and inflammatory diseases. The oxirane ring can be strategically incorporated into these molecules to enhance binding affinity and selectivity towards target enzymes. Additionally, the presence of electron-donating groups like the methoxy group can influence the overall pharmacokinetic properties of the drug candidates, making them more suitable for clinical applications.

The synthetic utility of 2-(4-methoxy-2-methylphenyl)oxirane has also been demonstrated in various cross-coupling reactions. These reactions are fundamental tools in modern organic synthesis, enabling the construction of complex organic molecules from simpler precursors. By leveraging palladium-catalyzed reactions, chemists have been able to introduce diverse functional groups onto the aromatic ring while preserving the integrity of the oxirane moiety. This flexibility has allowed for the rapid assembly of libraries of compounds that can be screened for biological activity.

In addition to its synthetic applications, 2-(4-methoxy-2-methylphenyl)oxirane has shown promise as a tool compound in biochemical studies. The ability to modify its structure allows researchers to probe specific interactions within biological systems. For example, by incorporating fluorescent tags or other probes into this molecule, scientists can gain insights into how it behaves within cells and how it interacts with biological targets. These studies not only contribute to our fundamental understanding of cellular processes but also provide valuable information for drug design.

The future prospects for 2-(4-methoxy-2-methylphenyl)oxirane are vast and exciting. As our understanding of chemical biology continues to evolve, so too will our ability to harness this compound for therapeutic purposes. Advances in computational chemistry and high-throughput screening technologies will enable more efficient discovery processes, allowing researchers to rapidly identify new applications for this versatile molecule. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible benefits for patients.

In conclusion,2-(4-methoxy-2-methylphenyl)oxirane represents a fascinating compound with significant potential in both academic research and industrial applications. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As we continue to explore its capabilities,this molecule is poised to play a crucial role in advancing our understanding of chemical biology and developing new treatments for human diseases.